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Compound of Interest

Ethyl 2-methyl-2-
Compound Name:

phenylpropanoate

Cat. No.: B022911

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Ethyl 2-methyl-2-phenylpropanoate (CAS No. 2901-13-5), a compound utilized in various
organic synthesis applications.[1] Adherence to the following protocols and precautions is
critical to ensure a safe laboratory environment.

Chemical and Physical Properties

Proper identification and understanding of the physical state of a chemical are foundational to

its safe handling. Ethyl 2-methyl-2-phenylpropanoate is a colorless to pale yellow liquid or
oil.[1][2]
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Property Value Reference

CAS Number 2901-13-5 [1][2113]14]

Molecular Formula C12H1602 [3114]

Molecular Weight 192.26 g/mol [1]
Clear colorless to pale yellow

Appearance o [1][2]
oil/liquid

Purity 97% [2][3]
Room Temperature or 2-8°C

Storage Temperature ) [1][2]
Refrigerator

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), Ethyl 2-methyl-2-phenylpropanoate is
classified with the following hazards:

Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity (Oral) H302 Warning Harmful if swallowed

Skin . o
H315 Warning Causes skin irritation

Corrosion/Irritation

Serious Eye ] Causes serious eye
o H319 Warning S
Damage/Eye lIrritation irritation
Specific Target Organ )
o ) ] May cause respiratory
Toxicity (Single H335 Warning T
irritation
Exposure)

Source:[2][5]

The following diagram illustrates the logical flow for identifying the primary hazards associated
with Ethyl 2-methyl-2-phenylpropanoate based on its GHS classification.
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GHS Classification

Ethyl 2-methyl-2-phenylpropanoate

H302: Harmful if swallowed

H315: Causes skin irritation H319

: Causes serious eye irritation

H335: May cause respiratory irritation

Hazard Pictogram

Caption: GHS Hazard Identification Flowchart

Safe Handling and Storage Protocols

Click to download full resolution via product page

Adherence to proper handling and storage protocols is paramount to minimizing exposure and

ensuring laboratory safety.

Handling

» Ventilation: Always use this compound in a well-ventilated area, such as a laboratory fume

hood, to avoid inhalation of vapors, mists, or sprays.[5][6][7]

« Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[5][6] Do not eat, drink, or smoke in areas where the chemical is handled or stored.

[5] Contaminated work clothing should be laundered separately before reuse.[6]
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o Contact Avoidance: Avoid all personal contact, including inhalation and contact with eyes,
skin, and clothing.[6][7]

Storage

o Container: Keep containers securely sealed when not in use.[6][7]
o Conditions: Store in a cool, dry, and well-ventilated area.[5][7][8]

e Incompatibilities: Keep away from heat, sparks, and open flames.[5] This material is
incompatible with strong oxidizing agents.[5][8]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Ethyl 2-
methyl-2-phenylpropanoate.

Protection Type Specification Reference

Chemical safety goggles or a
Eye/Face _ _ [51[7]
face shield are required.

Chemical-resistant gloves
e.g., nitrile) and protective

Skin (6.0 nile) and prote 7]
clothing to prevent skin

exposure are necessary.

In case of inadequate
_ ventilation, use a NIOSH-
Respiratory , _ [51[7][10]
approved respirator with an

organic vapor cartridge.

The following diagram outlines the decision-making process for selecting the appropriate PPE.
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Handling Ethyl 2-methyl-2-phenylpropanoate No Additional PPE Required

Wear Chemical Goggles/Face Shield

Wear Chemical-Resistant Gloves & Clothing

Wear NIOSH-Approved Respirator

Proceed with Work

Click to download full resolution via product page

Caption: PPE Selection Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b022911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol Reference

Move the person to fresh air. If
breathing is difficult or stops,

Inhalation provide artificial respiration and  [5][7]
seek immediate medical

attention.

Immediately flush skin with
plenty of soap and water for at
least 15 minutes while
Skin Contact removing contaminated [51617]
clothing and shoes. Seek
medical attention if irritation

develops or persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. 5161171
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never

Ingestion give anything by mouth to an [51[719]
unconscious person. Seek

immediate medical attention.

Accidental Release Measures
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o Spill Containment: For small spills, use an inert absorbent material such as sand, earth, or
vermiculite to absorb the liquid.[7][10] Do not use combustible materials like sawdust.[7]

o Cleanup: Collect the absorbed material and place it in a suitable, labeled container for
disposal.[6]

o Ventilation: Ensure the area is well-ventilated during and after cleanup.[5]

o Decontamination: Wash the spill area with a suitable solvent (e.g., alcohol) followed by a
strong soap and water solution.[10]

Firefighting Measures

» Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or water
spray.[5][9]

e Hazards: Thermal decomposition may produce carbon oxides.[5] Containers may explode if
heated under confinement.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[5][9]

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. It is recommended to use a licensed professional waste disposal service.[5]
Do not allow the product to enter drains or waterways.[6][11]

This guide is intended to provide comprehensive safety and handling information. Always refer
to the most current Safety Data Sheet (SDS) for this product before use and ensure all
laboratory personnel are trained on its specific hazards and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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